Cas no 1860993-05-0 (2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride)

• Product name: 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride
• CAS No: 1860993-05-0
• MF: C₁₀H₈ClNO₅S
• MW: 289.692220687866
• MDL: MFCD29034055
• CID: 4624671
• PubChem ID: 121552346

2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride

• MDL： MFCD29034055
• Inchi： 1S/C10H8ClNO5S/c11-18(15,16)6-5-17-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2
• InChI Key： KMLRZQIXBFQZSH-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CON1C(=O)C2=C(C1=O)C=CC=C2

Additional information on 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride

Comprehensive Analysis of 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride (CAS No. 1860993-05-0)

In the realm of specialty chemicals and pharmaceutical intermediates, 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride (CAS No. 1860993-05-0) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, often referred to in abbreviated forms by researchers, belongs to the class of sulfonyl chloride derivatives, which are pivotal in organic synthesis and drug development. Its CAS number 1860993-05-0 serves as a critical identifier for regulatory and procurement purposes, ensuring precision in scientific and industrial contexts.

The molecular framework of this compound features a phthalimide moiety linked to a sulfonyl chloride group via an ethoxy bridge. This configuration imparts reactivity that is highly sought after in peptide coupling, polymer chemistry, and the synthesis of biologically active molecules. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Researchers frequently search for "eco-friendly synthesis of sulfonyl chlorides" or "applications of phthalimide derivatives," reflecting the compound's relevance in contemporary scientific discourse.

One of the standout features of CAS 1860993-05-0 is its role in click chemistry and bioconjugation. These techniques are revolutionizing drug delivery systems and diagnostic tools, making the compound a focal point for innovation. For instance, its sulfonyl chloride group enables efficient bonding with amines and alcohols, facilitating the creation of stable conjugates. This property is particularly valuable in developing targeted therapies and imaging agents, addressing the growing demand for personalized medicine.

From an industrial perspective, the scalability of producing 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride is a topic of frequent inquiry. Manufacturers and academic labs alike seek "large-scale synthesis methods" or "cost-effective routes to sulfonyl chlorides," underscoring the need for efficient production protocols. Advances in continuous flow chemistry and catalytic processes have shown promise in meeting these demands, offering higher yields and reduced waste.

Quality control and analytical characterization are equally critical for CAS 1860993-05-0. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. The compound's stability under various storage conditions is another area of interest, with queries like "storage guidelines for sulfonyl chlorides" being common among end-users. Proper handling and storage are essential to maintain its reactivity and shelf life.

In summary, 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)oxy]ethane-1-sulfonyl chloride (CAS No. 1860993-05-0) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and biotechnology. Its unique properties and adaptability to modern chemical methodologies make it a subject of ongoing research and industrial application. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.